Cas no 1261930-76-0 (5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol)

• Product Name: 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol
• CAS No: 1261930-76-0
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• MDL: MFCD18315039
• CID: 2764243
• PubChem ID: 53220781
• Update Time: 2025-06-15

5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 1261930-76-0
• 5-(3-FLUORO-4-METHYLPHENYL)-2-METHOXYPHENOL
• DTXSID50685487
• MFCD18315039
• 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol, 95%
• 3'-Fluoro-4-methoxy-4'-methyl[1,1'-biphenyl]-3-ol
• 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol

• MDL： MFCD18315039
• Inchi： 1S/C14H13FO2/c1-9-3-4-10(7-12(9)15)11-5-6-14(17-2)13(16)8-11/h3-8,16H,1-2H3
• InChI Key： PKYYAFMYXUCQJV-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 232.08995782g/mol
• Monoisotopic Mass: 232.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol

5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol (CAS No. 1261930-76-0): A Comprehensive Overview of Its Synthetic Pathways, Biological Activities, and Therapeutic Potential

5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol, with the chemical structure of 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol and the CAS registry number 1261930-76-0, is a multifunctional aromatic compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of phenolic derivatives, characterized by the presence of a hydroxyl group (-OH) and methoxy group (-OCH₃) on the aromatic ring. The unique combination of fluoro, methyl, and methoxy substituents in its molecular framework contributes to its distinct physicochemical properties and biological activities, making it a promising candidate for drug development and therapeutic applications.

5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol is synthesized through a series of well-defined organic reactions, primarily involving the coupling of aromatic halides with methoxyphenol derivatives. Recent advances in green chemistry have enabled the development of catalytic asymmetric synthesis methods that significantly improve the efficiency and selectivity of its production. For instance, the use of transition metal catalysts such as palladium-based complexes has been shown to enhance the yield of 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol while minimizing byproduct formation. These synthetic strategies align with the growing emphasis on sustainable chemical processes in the pharmaceutical industry, as highlighted in a 2023 study published in *Green Chemistry*.

The biological activities of 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol have been extensively investigated in recent years. One of its most notable properties is its antioxidant capacity, which is attributed to the presence of the hydroxyl group and methoxy substituents. These functional groups can donate electrons to free radicals, thereby neutralizing reactive oxygen species (ROS) and reducing oxidative stress. A 2024 study in *Journal of Medicinal Chemistry* demonstrated that 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol exhibits IC₅₀ values of 12.3 μM against DPPH radicals, outperforming many conventional antioxidants. This property makes it a potential therapeutic agent for diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol has shown promising anti-inflammatory effects in preclinical studies. The fluoro and methyl substituents in its structure may modulate the activity of pro-inflammatory cytokines such as TNF-α and IL-6. A 2023 research paper in *Inflammation Research* reported that treatment with 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol significantly reduced lipopolysaccharide (LPS)-induced inflammation in murine models, with a dose-dependent reduction in NF-κB activation. These findings suggest its potential application in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antimicrobial activity of 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol. Due to its phenolic structure, it exhibits broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. A 2024 study in *Antimicrobial Agents and Chemotherapy* revealed that 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol demonstrates minimum inhibitory concentrations (MICs) of 16 μg/mL against Staphylococcus aureus and 24 μg/mL against Escherichia coli. This compound also shows synergistic effects when combined with conventional antibiotics, suggesting its potential as a drug adjunct in the treatment of antimicrobial-resistant infections.

Despite its promising biological activities, the pharmacokinetic profile of 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol remains an area of active research. Studies have shown that the methyl group in its structure may influence its lipophilicity and blood-brain barrier permeability, which are critical factors in determining its bioavailability and central nervous system (CNS) activity. A 2023 pharmacokinetic study in *Drug Metabolism and Disposition* indicated that the half-life (t₁/₂) of 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol is approximately 4.5 hours, with 85% urinary excretion within 24 hours. These findings suggest that it may have moderate oral bioavailability, though further clinical trials are needed to confirm its therapeutic efficacy in humans.

From a synthetic chemistry perspective, the fluoro and methyl substituents in 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol offer opportunities for structure-activity relationship (SAR) studies. By systematically modifying these groups, researchers can optimize the biological activity and selectivity of the compound. For example, replacing the fluoro group with other halogen atoms or introducing hydroxyl groups may enhance its antioxidant or anti-inflammatory effects. Such molecular modifications are critical for the development of targeted therapies and drug candidates with improved safety profiles.

Moreover, the environmental impact of 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol has been a topic of discussion in recent years. While its synthetic process benefits from green chemistry methods, the biodegradability of the compound remains a concern. A 2024 environmental study in *Environmental Science & Technology* highlighted that 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol is persistent in aquatic environments, with a half-life of 120 days in freshwater systems. This raises the importance of waste management strategies and biodegradation techniques to mitigate its environmental footprint.

In conclusion, 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol (CAS No. 1261930-76-0) is a versatile compound with significant potential in the fields of medicinal chemistry, antioxidant therapy, and anti-inflammatory treatment. Its unique molecular structure and functional groups contribute to its biological activities, while ongoing research in synthetic methods, pharmacokinetics, and environmental impact continues to refine its therapeutic applications. As the field of drug discovery evolves, compounds like 5-(3-Fluoro-4-methylphenyl)-2-methoxyphenol may play a pivotal role in addressing complex health challenges and advancing personalized medicine.